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Compound of Interest

Compound Name: Despropionyl carfentanil

Cat. No.: B3025690 Get Quote

For Immediate Implementation by Laboratory Personnel

The following document provides crucial safety and logistical information for the proper

disposal of despropionyl carfentanil, a potent synthetic opioid analog. Adherence to these

procedures is essential to mitigate the significant health and safety risks associated with this

compound. This guidance is intended for researchers, scientists, and drug development

professionals actively engaged in laboratory settings. All procedures must be conducted in

strict accordance with institutional, local, and federal regulations governing controlled

substances and hazardous waste.

I. Chemical and Physical Properties
A summary of the known chemical and physical properties of despropionyl carfentanil is
provided below. This information is critical for risk assessment and the implementation of

appropriate safety controls.
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Property Value Reference

Chemical Formula C₂₁H₂₆N₂O₂ [1]

Molecular Weight 338.4 g/mol [1]

CAS Number 61085-55-0 [1][2]

Appearance
Not explicitly stated; assumed

to be a solid.

UN Number
UN2811 (Toxic Solid, Organic,

N.O.S.)
[1]

Hazard Class 6.1 (Toxic) [1]

II. Experimental Protocol: Decontamination and
Disposal
The following protocol outlines a best-practice approach for the decontamination of surfaces

and equipment, and the ultimate disposal of despropionyl carfentanil waste. This protocol is

based on general guidelines for handling potent fentanyl analogs and should be adapted to

specific laboratory conditions and regulatory requirements.

A. Personal Protective Equipment (PPE)

A comprehensive risk assessment should be performed before handling despropionyl
carfentanil.[3] The minimum required PPE includes:

Respiratory Protection: A NIOSH-approved respirator is essential to prevent inhalation of

aerosolized particles.[3][4]

Eye Protection: Chemical splash goggles or a face shield must be worn.[4][5]

Hand Protection: Double gloving with nitrile gloves is recommended.[5]

Body Protection: A disposable lab coat or suit, along with full-length pants and closed-toe

shoes, is required.[4][5]
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B. Decontamination Procedure

Decontamination is a critical step to prevent accidental exposure and cross-contamination.[6]

Oxidative decontamination agents are considered effective for fentanyl and its analogs.[6]

Prepare Decontamination Solution: A freshly prepared 10% bleach solution or a validated

commercial decontamination agent should be used.

Surface Decontamination: Liberally apply the decontamination solution to all potentially

contaminated surfaces, including benchtops, fume hood surfaces, and equipment.

Contact Time: Allow for a minimum contact time of 15 minutes.

Wiping: Wipe the surfaces with absorbent pads.

Rinsing: Rinse the surfaces with water to remove any residual decontamination agent.

Waste Disposal: All materials used for decontamination (e.g., absorbent pads, gloves) must

be treated as hazardous waste.

C. Waste Disposal Procedure

All despropionyl carfentanil waste, including pure compound, contaminated labware, and

personal protective equipment, must be disposed of as hazardous and, where applicable,

controlled substance waste.

Segregation: Segregate despropionyl carfentanil waste from other laboratory waste

streams.

Primary Container: Place all waste in a clearly labeled, leak-proof primary container. The

label should include "Hazardous Waste," "Toxic," and the chemical name "Despropionyl
Carfentanil."

Secondary Containment: Place the primary container in a larger, durable, and leak-proof

secondary container.[7]

DEA Regulations: For laboratories registered with the Drug Enforcement Administration

(DEA), disposal of controlled substances must be documented on DEA Form 41 and handled
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by a registered reverse distributor.[7][8]

Institutional Procedures: Follow all institutional procedures for the pickup and disposal of

hazardous chemical waste.

III. Visualized Workflow and Logical Relationships
The following diagrams illustrate the key workflows and decision-making processes for the safe

handling and disposal of despropionyl carfentanil.
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Caption: High-level workflow for the safe handling and disposal of despropionyl carfentanil.
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Caption: Decision logic for responding to a despropionyl carfentanil spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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